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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzaldehyde

Cat. No.: B111952

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Amino-6-fluorobenzaldehyde (CAS No. 151585-93-2), a key
intermediate in various pharmaceutical and organic synthesis applications. Adherence to these
procedures is crucial for maintaining a safe and compliant laboratory environment.

Essential Safety and Hazard Information

2-Amino-6-fluorobenzaldehyde is a chemical that requires careful handling due to its
potential hazards. While specific toxicological properties may not be fully investigated, it is
prudent to treat this compound with a high degree of caution.

Personal Protective Equipment (PPE): When handling 2-Amino-6-fluorobenzaldehyde, the
following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is
insufficient, a respirator may be necessary.

Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Quantitative Data Summary

A summary of the key physical and chemical properties of 2-Amino-6-fluorobenzaldehyde is
provided in the table below for easy reference.

Property Value

CAS Number 151585-93-2
Molecular Formula C7HsFNO

Molecular Weight 139.13 g/mol
Appearance Pale yellow solid
Storage Temperature 2-8 °C under inert gas

Step-by-Step Disposal Guidance

The disposal of 2-Amino-6-fluorobenzaldehyde must be conducted in strict accordance with
local, regional, and national regulations. Chemical waste generators are responsible for the
correct classification and disposal of their waste.

o Waste Identification and Segregation:

o Designate a specific, clearly labeled, and sealed container for 2-Amino-6-
fluorobenzaldehyde waste.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

» Container Management:

o Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,
away from incompatible materials.

e Spill Management:
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o In the event of a spill, absorb the material with an inert absorbent such as sand, silica gel,

or a universal binder.
o Collect the absorbed material into a suitable, closed container for disposal.

o Use non-sparking tools and avoid creating dust.

» Final Disposal:
o Dispose of the contents and the container at an approved waste disposal plant.

o Never dispose of 2-Amino-6-fluorobenzaldehyde down the drain or into the sanitary

sewer system.

Disposal Workflow
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Caption: Logical workflow for the proper disposal of 2-Amino-6-fluorobenzaldehyde.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of 2-Amino-6-fluorobenzaldehyde, thereby fostering a
culture of safety and regulatory compliance within their institution.

 To cite this document: BenchChem. [Proper Disposal of 2-Amino-6-fluorobenzaldehyde: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111952#2-amino-6-fluorobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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